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Compound of Interest

Compound Name: RED 19

Cat. No.: B1170737

Essential Safety and Handling Guide for RED 19

Disclaimer: The identity of "RED 19" is not definitively established in common chemical
databases. This guide addresses the most probable candidates based on available safety data
sheets: Solvent Red 19 (CAS 6368-72-5), Disperse Red 19 (CAS 2734-52-3), and the closely
related Sudan Red G (Solvent Red 1, CAS 1229-55-6). Researchers must confirm the exact
chemical identity and CAS number of their substance before implementing any safety
protocols. The information provided herein is for professional research and development use
only.[1]

Immediate Safety Concerns

These substances are categorized as harmful and may pose significant health risks. Immediate
concerns include irritation to the skin, eyes, and respiratory system.[2] Some related
compounds are suspected carcinogens and genotoxins.[3][4]

First Aid Measures:

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration and seek immediate medical attention.[2][5]

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water.[2][5] If irritation persists, consult a physician.[6]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and seek medical attention if irritation persists.

[2]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and consult a physician.
Never give anything by mouth to an unconscious person.[5]

Personal Protective Equipment (PPE)

To ensure safety when handling these substances, the following personal protective equipment
IS mandatory.

PPE Category Specification Rationale

o Protects against splashes and
] Safety glasses with side- ] )
Eye/Face Protection ] dust, preventing serious eye
shields or goggles. S
irritation.[2]

Prevents skin contact, which

) Chemically resistant gloves can cause irritation and
Hand Protection o ) ) )
(e.g., nitrile rubber). potential allergic reactions.[2]
[4]
Laboratory coat and Minimizes skin exposure to the

Skin and Body Protection ] ) ] )
appropriate protective clothing.  chemical.[2]

Use in a well-ventilated area. A ] ]
] Prevents inhalation of dust or
) ] NIOSH-approved respirator )
Respiratory Protection ) ) fumes, which may cause
may be necessary if dust is ) o
respiratory irritation.[2]
generated.

Operational Plans

Adherence to proper operational procedures is critical to minimize exposure and ensure a safe
laboratory environment.

Handling and Storage:
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» Ventilation: Always handle these substances in a well-ventilated area or a chemical fume
hood.[2]

» Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the
laboratory.

» Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[2]

Accidental Release Measures:
e Evacuate: Evacuate personnel from the immediate area.
o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[2]

o Clean-up: For solid spills, sweep up and shovel the material. For liquid spills, absorb with an
inert material. Place the waste into a suitable, closed container for disposal.[2][6]

Disposal Plans

Proper disposal of "RED 19" and its containers is crucial to prevent environmental
contamination and adhere to regulations.

Waste Disposal:

o Consult Regulations: Disposal must be in accordance with local, regional, and national
regulations.[6]

e Licensed Disposal Service: It is recommended to contact a licensed professional waste
disposal service to dispose of this material.[6]

o Container Disposal: Dispose of empty containers as unused product. Do not dispose of with
household garbage.[6]
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Experimental Protocols

The following is a general protocol for preparing a solution from a solid dye, which is a common
procedure in a laboratory setting.

Protocol: Preparation of a Dye Solution

Pre-weighing Preparation: In a chemical fume hood, place a clean, empty beaker on a tared
analytical balance.

o Weighing the Dye: Carefully weigh the desired amount of the solid dye into the beaker.

« Initial Solubilization: Add a small amount of the appropriate solvent to the beaker and gently
swirl to dissolve the solid.

o Transfer to Volumetric Flask: Quantitatively transfer the solution to a volumetric flask of the
desired final volume.

e Rinsing: Rinse the beaker with a small amount of the solvent and add the rinsing to the
volumetric flask to ensure all the dye is transferred.

 Final Dilution: Add the solvent to the volumetric flask up to the calibration mark.

» Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Mandatory Visualizations

The following diagrams illustrate key workflows for handling and disposing of "RED 19."
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Caption: General laboratory workflow for handling hazardous chemicals.
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Caption: Procedural flow for the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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